Cas no 898772-27-5 ([3-(azetidin-1-ylmethyl)phenyl]-(3,5-difluorophenyl)methanone)

[3-(Azetidin-1-ylmethyl)phenyl]-(3,5-difluorophenyl)methanone is a fluorinated aromatic ketone derivative featuring an azetidine substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural motif, which combines a rigid aromatic core with a flexible azetidine moiety. The presence of difluorophenyl and azetidinylmethyl groups enhances its potential as a intermediate for bioactive molecule synthesis, particularly in targeting selective enzyme inhibition or receptor modulation. Its well-defined molecular architecture offers opportunities for further functionalization, making it valuable for structure-activity relationship (SAR) studies. The compound's purity and stability under standard conditions ensure reliable performance in synthetic applications.

[3-(azetidin-1-ylmethyl)phenyl]-(3,5-difluorophenyl)methanone structure

898772-27-5 structure

Product Name:[3-(azetidin-1-ylmethyl)phenyl]-(3,5-difluorophenyl)methanone

CAS No:898772-27-5

MF:C₁₇H₁₅F₂NO

MW:287.303911447525

MDL:MFCD03842110

CID:868301

PubChem ID:24724884

Update Time:2025-06-07

[3-(azetidin-1-ylmethyl)phenyl]-(3,5-difluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

- [3-(azetidin-1-ylmethyl)phenyl]-(3,5-difluorophenyl)methanone
- 3'-AZETIDINOMETHYL-3,5-DIFLUOROBENZOPHENONE
- 3'-AZETIDIN-1-YLMETHYL-3,5-DIFLUOROBENZOPHENONE
- 898772-27-5
- 1-{[3-(3,5-DIFLUOROBENZOYL)PHENYL]METHYL}AZETIDINE
- SB51073
- DTXSID70643281
- {3-[(Azetidin-1-yl)methyl]phenyl}(3,5-difluorophenyl)methanone
- (3-(Azetidin-1-ylmethyl)phenyl)(3,5-difluorophenyl)methanone
- AKOS016020601
- MFCD03842110
- MDL： MFCD03842110
- Inchi： 1S/C17H15F2NO/c18-15-8-14(9-16(19)10-15)17(21)13-4-1-3-12(7-13)11-20-5-2-6-20/h1,3-4,7-10H,2,5-6,11H2
- InChI Key： MUNRIUVVYCTSMA-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1)C(C1=CC=CC(=C1)CN1CCC1)=O)F

Computed Properties

Exact Mass: 287.11200
Monoisotopic Mass: 287.11217043g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 362
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 20.3Å²

Experimental Properties

PSA: 20.31000
LogP: 3.33940

[3-(azetidin-1-ylmethyl)phenyl]-(3,5-difluorophenyl)methanone Pricemore >>

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